Cas no 905679-93-8 (N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 905679-93-8
• MF: C₁₉H₂₀N₄O₅S
• MW: 416.450902938843
• CID: 5901273
• PubChem ID: 4536912
• Update Time: 2025-07-16

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• Benzamide, N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-4-[(2-methyl-1-piperidinyl)sulfonyl]-
• MLS001167227
• 905679-93-8
• SMR000805957
• AB00870203-06
• F0608-0473
• HMS2971C16
• AKOS024586625
• CHEMBL1448987
• CHEBI:119999
• N-[5-(2-furanyl)-1,3,4-oxadiazol-2-yl]-4-[(2-methyl-1-piperidinyl)sulfonyl]benzamide
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide
• N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• Q27207787
• N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C19H20N4O5S/c1-13-5-2-3-11-23(13)29(25,26)15-9-7-14(8-10-15)17(24)20-19-22-21-18(28-19)16-6-4-12-27-16/h4,6-10,12-13H,2-3,5,11H2,1H3,(H,20,22,24)
• InChI Key： CYTYQVPACRJHSZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CO2)O1)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 416.11544092g/mol
• Monoisotopic Mass: 416.11544092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.383±0.06 g/cm3(Predicted)
• pka: 9.73±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

Introduction to N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No: 905679-93-8)

N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS No: 905679-93-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, represents a convergence of heterocyclic chemistry and pharmacophore design, making it a promising candidate for further exploration in drug discovery and development.

The molecular framework of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide incorporates several key pharmacologically relevant moieties. The furan ring, known for its ability to enhance bioavailability and metabolic stability, is juxtaposed with the oxadiazole core, which is widely recognized for its role in modulating biological pathways such as inflammation and apoptosis. The presence of the sulfonylbenzamide moiety further extends its potential utility by introducing a polar and hydrophilic region that can interact favorably with biological targets.

In recent years, there has been a surge in research focusing on the development of novel heterocyclic compounds with therapeutic potential. The structural features of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide align well with current trends in medicinal chemistry. For instance, the combination of the furan and oxadiazole moieties has been shown to exhibit significant activity against various disease models. This compound's design reflects a deep understanding of structural optimization principles aimed at maximizing pharmacological efficacy while minimizing side effects.

The sulfonamide group in this compound plays a crucial role in its pharmacological profile. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of the 2-methylpiperidine ring enhances the compound's solubility and bioavailability, which are critical factors in drug development. This modification also contributes to the compound's ability to cross the blood-brain barrier, opening up possibilities for applications in central nervous system disorders.

Recent studies have highlighted the potential of N-heterocyclic compounds as scaffolds for drug discovery. The structural motif of N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-4-(2-methylpiperidin-1-yl)sulfonylbenzamide has been investigated for its interactions with various biological targets. Preliminary findings suggest that this compound may exhibit inhibitory activity against enzymes involved in pain signaling and neurodegenerative diseases. The furan, oxadiazole, and sulfonylbenzamide components are believed to work synergistically to modulate these pathways effectively.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex molecular framework efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been utilized to form key carbon-carbon bonds within the molecule. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of methodological innovation in accessing novel pharmacophores.

The pharmacokinetic properties of N-5-(furan - 2 - yl strong >)- 1 , 3 , 4 - o x adia z ol - 2 - y l - 4 - ( 2 - me t h y lp i p e r i d i n e - 1 - y l ) s u l f o n y l b e nz am ide are under active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that the compound exhibits favorable oral bioavailability and moderate metabolic stability. These findings are encouraging for further development into a lead candidate for clinical trials.

The potential therapeutic applications of N - 5 - ( furan - 2 - yl ) - 1 , 3 , 4 - ox adia z ol - 2 - y l - 4 - ( 2 - me t h y lp i p e r i d i n e - 1 - y l ) s u l f o n y l b e nz am ide are diverse and span multiple disease areas. Its dual functionality as an inhibitor and modulator makes it particularly attractive for conditions where multiple pathways are involved. For instance, it may show promise in treating neurodegenerative disorders by targeting both oxidative stress and inflammatory responses simultaneously.

In conclusion, N - 5 - ( furan - 2 - yl ) - 1 , 3 , 4 - ox adia z ol - 2 - y l - 4 -( me t h y lpiper id ine ) s u lf ony lb en z am ide ( CAS No:90567993) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising pharmacological profile . The combination of the strong>furan , oxa diazole strong >and sulfonylbenzamide moieties offers a rich foundation for further exploration . As research continues to uncover new therapeutic applications , this compound holds great promise as a lead candidate for future drug development efforts . Its synthesis , pharmacokinetics strong>,and potential therapeutic uses underscore its importance as a valuable addition to the pharmaceutical arsenal . Further studies are warranted to fully elucidate its mechanisms of action and clinical potential . p >